Cas no 1261976-31-1 (3-Bromo-5-(4-chloro-3-methylphenyl)phenol)

3-Bromo-5-(4-chloro-3-methylphenyl)phenol is a brominated and chlorinated phenolic compound with a molecular structure that incorporates both aromatic and halogenated functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of bromine and chlorine substituents enhances its reactivity, making it suitable for further functionalization via cross-coupling or nucleophilic substitution reactions. Its well-defined structure and purity ensure consistent performance in research and industrial processes. The compound's stability under standard conditions further supports its utility in laboratory-scale and bulk synthetic workflows.
3-Bromo-5-(4-chloro-3-methylphenyl)phenol structure
1261976-31-1 structure
Product Name:3-Bromo-5-(4-chloro-3-methylphenyl)phenol
CAS No:1261976-31-1
MF:C13H10BrClO
MW:297.574902057648
MDL:MFCD18316098
CID:2767092
PubChem ID:53221821
Update Time:2025-05-24

3-Bromo-5-(4-chloro-3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(4-chloro-3-methylphenyl)phenol, 95%
    • DTXSID60686420
    • 5-Bromo-4'-chloro-3'-methyl-[1,1'-biphenyl]-3-ol
    • 5-Bromo-4'-chloro-3'-methyl[1,1'-biphenyl]-3-ol
    • MFCD18316098
    • 3-BROMO-5-(4-CHLORO-3-METHYLPHENYL)PHENOL
    • 1261976-31-1
    • 3-Bromo-5-(4-chloro-3-methylphenyl)phenol
    • MDL: MFCD18316098
    • Inchi: 1S/C13H10BrClO/c1-8-4-9(2-3-13(8)15)10-5-11(14)7-12(16)6-10/h2-7,16H,1H3
    • InChI Key: OAUSOFJECDISGR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1)C1C=CC(=C(C)C=1)Cl)O

Computed Properties

  • Exact Mass: 295.96
  • Monoisotopic Mass: 295.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 4.9

3-Bromo-5-(4-chloro-3-methylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322304-5 g
3-Bromo-5-(4-chloro-3-methylphenyl)phenol, 95%; .
1261976-31-1 95%
5g
€1159.00 2023-04-26
abcr
AB322304-5g
3-Bromo-5-(4-chloro-3-methylphenyl)phenol, 95%; .
1261976-31-1 95%
5g
€1159.00 2025-03-19

Additional information on 3-Bromo-5-(4-chloro-3-methylphenyl)phenol

3-Bromo-5-(4-chloro-3-methylphenyl)phenol: A Comprehensive Overview

The compound with CAS No. 1261976-31-1, commonly referred to as 3-Bromo-5-(4-chloro-3-methylphenyl)phenol, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science, pharmaceutical research, and environmental chemistry. This compound is characterized by its unique structural features, which include a phenolic group, a bromine atom, and a substituted chloromethyl phenyl ring. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of 3-Bromo-5-(4-chloro-3-methylphenyl)phenol in the development of advanced materials, particularly in the synthesis of high-performance polymers and nanomaterials. Researchers have demonstrated that this compound can serve as a versatile building block for constructing materials with tailored electronic and mechanical properties. For instance, its ability to undergo various types of polymerization reactions makes it a valuable precursor for creating polymers with enhanced thermal stability and mechanical strength.

In the realm of pharmaceutical research, 3-Bromo-5-(4-chloro-3-methylphenyl)phenol has shown promise as a potential lead compound for drug development. Its structure allows for selective interactions with biological targets, such as enzymes and receptors, making it a candidate for designing novel therapeutic agents. Recent findings suggest that this compound exhibits potent antimicrobial activity, which could be exploited in the creation of new antibiotics or antifungal agents.

Moreover, the environmental implications of 3-Bromo-5-(4-chloro-3-methylphenyl)phenol have been explored in recent studies. Scientists have investigated its biodegradation pathways and toxicity profiles, providing insights into its potential impact on ecosystems. These studies are crucial for understanding how this compound behaves in natural environments and for developing strategies to mitigate any adverse effects.

The synthesis of 3-Bromo-5-(4-chloro-3-methylphenyl)phenol involves a series of intricate chemical reactions, including bromination, chlorination, and phenolic substitution. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for various applications. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry have been employed to confirm the structure and purity of the synthesized product.

Looking ahead, the versatility of 3-Bromo-5-(4-chloro-3-methylphenyl)phenol suggests that it will continue to play a pivotal role in diverse scientific disciplines. Its ability to function as both a functional material and a bioactive compound positions it as a valuable asset in both industrial and academic research settings.

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